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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138 Get Quote

In-Depth Technical Guide to Carbutamide-d9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Carbutamide-d9, a deuterated

analog of the first-generation sulfonylurea, Carbutamide. This guide is intended for use by

researchers, scientists, and professionals in drug development and related fields, offering

detailed data, experimental protocols, and visual representations of its mechanism of action

and analytical workflows.

Core Data Presentation
The following table summarizes the key quantitative data for Carbutamide-d9.

Property Value

CAS Number 1246820-50-7

Molecular Formula C₁₁H₈D₉N₃O₃S

Molecular Weight 280.39 g/mol

Synonyms
BZ-55-d9, 4-Amino-N-[(butylamino-

d9)carbonyl]benzenesulfonamide

Isotopic Purity Typically ≥98%
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Signaling Pathway of Carbutamide
Carbutamide, as a first-generation sulfonylurea, exerts its hypoglycemic effect by stimulating

insulin release from pancreatic β-cells. The signaling pathway is initiated by the binding of

Carbutamide to the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium (K-

ATP) channel on the plasma membrane of these cells. This binding event closes the K-ATP

channels, leading to membrane depolarization. The change in membrane potential activates

voltage-gated calcium channels, resulting in an influx of extracellular calcium ions (Ca²⁺). The

subsequent increase in intracellular Ca²⁺ concentration triggers the exocytosis of insulin-

containing secretory granules, releasing insulin into the bloodstream.
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Sample & Standard Preparation

Sample Extraction

LC-MS/MS Analysis

Data Processing & Quantification

Prepare Stock Solutions
(Carbutamide & Carbutamide-d9)

Prepare Working Standards
(Calibration Curve)

Prepare Internal Standard
Working Solution

Generate Calibration Curve

Spike Sample with
Internal Standard (Carbutamide-d9)

Collect Biological Sample
(e.g., Plasma)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Evaporation

Reconstitution

Chromatographic Separation
(HPLC/UHPLC)

Mass Spectrometric Detection
(MRM Mode)

Peak Integration & Area Ratio Calculation

Quantify Carbutamide in Samples
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To cite this document: BenchChem. [Carbutamide-d9 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588138#carbutamide-d9-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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